2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole

• IUPAC Name: 2-(2,2-dimethylpropyl)-1-[(2-methylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C20H24N2/c1-15-9-5-6-10-16(15)14-22-18-12-8-7-11-17(18)21-19(22)13-20(2,3)4/h5-12H,13-14H2,1-4H3
• InChI Key: XWTFMIPRTICVTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3N=C2CC(C)(C)C
• Molecular Formula: C20H24N2
• Molecular Weight: 292.4 g/mol

Description

2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole, also known as DMXB-A, is a chemical compound that has been studied for its potential therapeutic applications.

Mechanism of Action

2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole acts as a selective agonist for the α7 nicotinic acetylcholine receptor (α7nAChR), which is a ligand-gated ion channel that is widely expressed in the brain and immune system. Activation of α7nAChR by 2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole leads to the influx of calcium ions into cells, which triggers a variety of downstream signaling pathways that are involved in neuroprotection, anti-inflammation, and anti-tumor effects.
Biochemical and Physiological Effects:
2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole has been shown to have a variety of biochemical and physiological effects in animal models and in vitro studies. These effects include increased neuronal survival, improved cognitive function, reduced inflammation, improved immune function, and anti-tumor effects.

Advantages and Limitations for Lab Experiments

2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole has several advantages for lab experiments, including its high purity, well-established synthesis method, and selective activation of α7nAChR. However, 2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole also has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole. One direction is to explore its potential therapeutic applications in other fields, such as cardiovascular disease and metabolic disorders. Another direction is to investigate its mechanism of action in more detail, including the downstream signaling pathways that are involved in its effects. Additionally, future studies could focus on developing more potent and selective α7nAChR agonists based on the structure of 2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole.

Scientific Research Applications

2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole has been studied for its potential therapeutic applications in a variety of fields, including neuroscience, immunology, and oncology. In neuroscience, 2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. In immunology, 2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole has been shown to have anti-inflammatory effects and to improve immune function in animal models of autoimmune diseases. In oncology, 2-(2,2-dimethylpropyl)-1-(2-methylbenzyl)-1H-benzimidazole has been shown to have anti-tumor effects and to sensitize cancer cells to chemotherapy and radiation therapy.